Cas no 2624137-39-7 (3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid)

• Product Name: 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid
• CAS No: 2624137-39-7
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 5640285
• PubChem ID: 165905917
• Update Time: 2025-06-11

3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2624137-39-7
• EN300-27752270
• 3-{[2-(tert-butoxy)ethyl](nitroso)amino}propanoic acid
• 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid

• Inchi： 1S/C9H18N2O4/c1-9(2,3)15-7-6-11(10-14)5-4-8(12)13/h4-7H2,1-3H3,(H,12,13)
• InChI Key： ALSALALNDONEKV-UHFFFAOYSA-N
• SMILES： O(CCN(CCC(=O)O)N=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2Ų

Additional information on 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid

Professional Introduction to 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic Acid (CAS No. 2624137-39-7)

3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid (CAS No. 2624137-39-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in drug development and biochemical studies. The presence of both tert-butoxy and nitroso functional groups imparts distinct reactivity and potential biological activity, making it a subject of intense interest among researchers.

The tert-butoxy group, a well-known protective group in organic synthesis, enhances the stability of the molecule while allowing for selective modifications. This feature is particularly valuable in multi-step synthetic pathways where protecting groups are essential to prevent unwanted side reactions. On the other hand, the nitroso group introduces a high degree of electrophilicity, which can be exploited in various chemical transformations and interactions with biological targets. The combination of these two groups in 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid creates a versatile platform for further chemical manipulation and functionalization.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The unique structural features of 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid have led to its investigation as a precursor or intermediate in the synthesis of bioactive molecules. For instance, its nitroso functionality has been explored in the context of radical chemistry and redox biology, where such compounds can play a role in modulating cellular signaling pathways. Additionally, the tert-butoxy group provides a handle for further derivatization, allowing researchers to tailor the compound’s properties for specific applications.

The compound’s potential relevance extends to the field of medicinal chemistry, where it may serve as a building block for designing new drugs. The ability to introduce diverse functional groups while maintaining structural integrity makes 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid a valuable asset in drug discovery programs. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutic agents. Furthermore, its stability under various conditions makes it suitable for both laboratory-scale synthesis and potential industrial applications.

The study of 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid also contributes to our understanding of fundamental chemical processes. Its reactivity patterns and interaction with other molecules provide insights into how similar compounds might behave in biological systems. This knowledge is crucial for designing molecules that can effectively interact with biological targets while minimizing off-target effects. The compound’s role as a research tool has thus far demonstrated its utility in elucidating mechanisms of action and developing new synthetic strategies.

In conclusion, 3-{2-(tert-butoxy)ethyl(nitroso)amino}propanoic acid (CAS No. 2624137-39-7) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features, combined with its reactivity and stability, make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an important role in advancing our understanding of chemical biology and drug design.